Cas no 78916-50-4 (Benzene, 1,3-dimethoxy-5-(2-phenylethyl)-)

• Product Name: Benzene, 1,3-dimethoxy-5-(2-phenylethyl)-
• CAS No: 78916-50-4
• MF: C₁₆H₁₈O₂
• MW: 242.312924861908
• CID: 533689
• PubChem ID: 10538117
• Update Time: 2025-04-19

Benzene, 1,3-dimethoxy-5-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-dimethoxy-5-(2-phenylethyl)-
• 1,3-dimethoxy-5-(2-phenylethyl)benzene
• BDBM246490
• SCHEMBL1972535
• DTXSID70441466
• 3,5-dimethoxybibenzyl
• CHEBI:195309
• 3,5-Dimethoxybibenzyl (8)
• 78916-50-4
• Dihydropinosylvin dimethyl ether

• Inchi： 1S/C16H18O2/c1-17-15-10-14(11-16(12-15)18-2)9-8-13-6-4-3-5-7-13/h3-7,10-12H,8-9H2,1-2H3
• InChI Key： PBHUJCQHJCTMDJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1)CCC1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 242.130679813g/mol
• Monoisotopic Mass: 242.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes